Cas no 104872-92-6 (D-Glucopyranoside,4-nitrophenyl 6-O-b-D-galactopyranosyl-)

• Product Name: D-Glucopyranoside,4-nitrophenyl 6-O-b-D-galactopyranosyl-
• CAS No: 104872-92-6
• Molecular Formula: C₁₈H₂₅NO₁₃
• Molecular Weight: 463.39
• CID: 126509
• PubChem ID: 4110677

D-Glucopyranoside,4-nitrophenyl 6-O-b-D-galactopyranosyl- Properties

Names and Identifiers

• D-Glucopyranoside,4-nitrophenyl 6-O-b-D-galactopyranosyl-
• pNP-alpha-Melibioside
• 135046_ALDRICH
• 2,2-Dimethylpropanoic acid, 4-nitrophenyl ester
• 4-nitrophenyl pivalate
• 4-Nitrophenyl trimethylacetate
• AC1L2TYW
• ACMC-20amc7
• pivalic acid-(4-nitro-phenyl ester)
• Pivalinsaeure-(4-nitro-phenylester)
• p-Nitrophenyl pivalate
• p-nitrophenyl trimethylacetate
• SureCN4941164
• 4-Nitrophenyl β-D-melibiose
• P-nitrophenyl-B-D-melibiose
• P-NITROPHENYL-BETA-D-MELIBIOSE
• 4-NITROPHENYL-BETA-D-MELIBIOSIDE
• 4-Nitrophenyl6-O-(a-D-glucopyranosyl)-b-D-glucopyranoside
• P-NITROPHENYL 6-O-B-D-GALACTOPYRANOSYL-B -D-GALACTO
• FT-0672880
• FT-0672893
• AKOS030212860
• 16790-33-3
• 104872-92-6
• 4-Nitrophenyl6-O-(a-D-glucopyranosyl)-a-D-glucopyranoside
• 4-Nitrophenyl beta-D-melibiose
• 4-Nitrophenyl2-O-(b-D-glucopyranosyl)-b-D-glucopyranoside
• 4-Nitrophenyl 6-O-(beta-D-galactopyranosyl)-D-glucopyranoside
• FT-0672892
• 2-(hydroxymethyl)-6-[[3,4,5-trihydroxy-6-(4-nitrophenoxy)oxan-2-yl]methoxy]oxane-3,4,5-triol

• InChIKey： ISCYUJSLZREARS-VHQOPQIKSA-N
• Inchi： InChI=1S/C18H25NO13/c20-5-9-11(21)13(23)15(25)17(31-9)29-6-10-12(22)14(24)16(26)18(32-10)30-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2/t9-,10-,11+,12-,13+,14+,15-,16-,17+,18-/m1/s1
• SMILES： O=[N+](C1=CC=C(O[C@@H]2O[C@H](CO[C@H]3O[C@H](CO)[C@H](O)[C@H](O)[C@H]3O)[C@@H](O)[C@H](O)[C@H]2O)C=C1)[O-]

Computed Properties

• Exact Mass: 463.13255
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 6
• Monoisotopic Mass: 463.133
• Heavy Atom Count: 32
• Complexity: 612
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _2.6
• Topological Polar Surface Area: 224A^2

Experimental Properties

• LogP: -2.87910
• PSA: 221.67